
In vitro characterization of GNE-781

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: GNE-781

Cat. No.: B10801175

Get Quote

An In-Depth Technical Guide to the In Vitro Characterization of GNE-781
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Introduction
GNE-781 is a highly potent, orally active, and selective small-molecule inhibitor of the

bromodomains of the CREB-binding protein (CBP) and the closely related p300 (also known as

EP300 or KAT3B).[1][2][3][4] CBP and p300 are critical transcriptional co-activators that

function as histone acetyltransferases (HATs), playing a pivotal role in regulating the expression

of key genes, including oncogenes like MYC.[1][5][6] By targeting the CBP/p300 bromodomain,

GNE-781 prevents the "reading" of acetylated lysine residues on histones and other proteins,

thereby disrupting the assembly of transcriptional machinery at specific gene promoters. This

mechanism provides a therapeutic avenue for treating diseases driven by aberrant gene

expression, particularly in oncology.[1][7] This guide details the in vitro biochemical and cellular

characterization of GNE-781, presenting its inhibitory profile, the experimental methodologies

used for its evaluation, and its mechanism of action.

Biochemical Profile and Selectivity
GNE-781 demonstrates sub-nanomolar potency against the CBP bromodomain and

exceptional selectivity over other bromodomain-containing proteins, most notably BRD4.[1][2]
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[8] Its high selectivity is a key attribute, minimizing potential off-target effects associated with

less selective bromodomain inhibitors.[8][9]

Data Presentation: Inhibitory Activity of GNE-781
The inhibitory potency of GNE-781 has been quantified using various biochemical and cellular

assays. The half-maximal inhibitory concentration (IC50) and half-maximal effective

concentration (EC50) values are summarized below.

Target/Assay Assay Type IC50 / EC50 (nM) Notes

CBP TR-FRET 0.94
Cell-free biochemical

assay.[1][2][4][10]

p300 TR-FRET 1.2
Cell-free biochemical

assay.[3]

CBP (Cellular) BRET 6.2
Cell-based assay in

HEK293 cells.[1][2]

BRD4(1) TR-FRET / BRET 5100

Over 5400-fold

selectivity for CBP

over BRD4(1).[1][2][4]

BRD4(2) Various 12,000

High selectivity over

the second

bromodomain of

BRD4.[3]

BRPF1 Various 4,600

High selectivity over

Bromodomain and

PHD finger-containing

protein 1.[3]

MYC Expression QuantiGene 2.0 6.6
Cellular assay in MV-

4-11 leukemia cells.[3]

Mechanism of Action: CBP/p300 Inhibition
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CBP and p300 are recruited by transcription factors to gene promoters and enhancers. Their

intrinsic histone acetyltransferase (HAT) activity leads to the acetylation of histone tails (e.g.,

H3K27ac), which relaxes chromatin structure. The bromodomain of CBP/p300 then binds to

these acetylated histones, stabilizing the transcriptional complex and promoting gene

expression. GNE-781 competitively binds to the acetyl-lysine binding pocket of the CBP/p300

bromodomain, preventing this interaction and subsequently downregulating the transcription of

target genes like MYC.
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Assay Components

Assay Principle

Control (No Inhibitor) With GNE-781

GST-CBP Bromodomain

Ternary Complex Forms

Biotinylated Acetyl-Histone Peptide Eu-Antibody (anti-GST) Streptavidin-APC

High FRET Signal

GNE-781

Complex Disrupted

Low FRET Signal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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